Cas no 591771-60-7 (3-Methoxy-2-[(5-methyl-4-pentyl-1H-pyrrol-2-yl)methylidene]-5-(1H-pyrrol-2-yl)pyrrole)

3-Methoxy-2-[(5-methyl-4-pentyl-1H-pyrrol-2-yl)methylidene]-5-(1H-pyrrol-2-yl)pyrrole structure
591771-60-7 structure
Product Name:3-Methoxy-2-[(5-methyl-4-pentyl-1H-pyrrol-2-yl)methylidene]-5-(1H-pyrrol-2-yl)pyrrole
CAS No:591771-60-7
MF:C20H25N3O
MW:323.43200469017
CID:5027296
Update Time:2023-08-24

3-Methoxy-2-[(5-methyl-4-pentyl-1H-pyrrol-2-yl)methylidene]-5-(1H-pyrrol-2-yl)pyrrole Chemical and Physical Properties

Names and Identifiers

    • Prodigiosin
    • N1=C(C)C(CCCCC)=CC1=CC1=C(OC)C=C(C=2NC=CC=2)N1
    • 5[(3-methoxy-5-pyrrol-2-ylidene-pyrrol-2-ylidene)-methyl]-2-methyl-3-pentyl-1hpyrrole
    • 3-Methoxy-2-[(5-methyl-4-pentyl-1H-pyrrol-2-yl)methylidene]-5-(1H-pyrrol-2-yl)pyrrole
    • Inchi: 1S/C20H25N3O/c1-4-5-6-8-15-11-16(22-14(15)2)12-19-20(24-3)13-18(23-19)17-9-7-10-21-17/h7,9-13,21-22H,4-6,8H2,1-3H3
    • InChI Key: SHUNBVWMKSXXOM-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC(C2=CC=CN2)=NC1=CC1=CC(=C(C)N1)CCCCC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 523
  • XLogP3: 4.5
  • Topological Polar Surface Area: 53.2

3-Methoxy-2-[(5-methyl-4-pentyl-1H-pyrrol-2-yl)methylidene]-5-(1H-pyrrol-2-yl)pyrrole Related Literature

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